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Molecular Profile & Basic Properties

The following table summarizes the fundamental chemical and physical properties of Pefloxacin Mesylate

Dihydrate.

Property Specification

Common Name Pefloxacin Mesylate Dihydrate [1] [2]

CAS Number 149676-40-4 [1] [2] [3]

Molecular
Formula

C₁₇H₂₀FN₃O₃ • CH₄O₃S • 2H₂O [4] [3] [5] or C₁₈H₂₈FN₃O₈S [1] [2]

Molecular
Weight

465.49 g/mol [1] [4] [5]

Melting Point 271°C [2]

Storage Store at 2-8°C, light sensitive [4]

Solubility Water: 67 mg/mL [5]
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Property Specification

IUPAC Name 1-ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic
acid methanesulfonic acid dihydrate [1]

Mechanism of Action & Metabolic Pathway

Pefloxacin is a synthetic broad-spectrum fluoroquinolone antibiotic. Its primary mechanism of action, shared

with other quinolones, is the inhibition of two essential bacterial enzymes: DNA gyrase (topoisomerase II)

and topoisomerase IV [2] [5].

DNA gyrase is the primary target for gram-negative bacteria, while topoisomerase IV is the

preferential target in gram-positive organisms [2].
By binding to these enzymes, Pefloxacin interferes with the transcription and replication of bacterial

DNA, causing strand breakage, supercoiling, and ultimately, bacterial cell death [2] [6].

The diagram below illustrates this mechanism and the compound's metabolic pathway.
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Comparative Pharmacokinetic & Toxicological Data

The tables below consolidate quantitative data from various studies to facilitate comparison.

Table 1: Pharmacokinetic Parameters in Different Species This table shows how the drug is processed in

the body. Key parameters include half-life (t½β), time to maximum concentration (Tₘₐₓ), and oral

bioavailability [6].
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Parameter Broiler Chickens (Oral) Broiler Chickens (IV) Rat (Oral, from [7])

Dose 10 mg/kg 10 mg/kg Information not
specified in sources

t½β (Elimination
Half-life)

13.18 ± 0.82 h 8.44 ± 0.48 h ~2.5 hours (plasma)

Tₘₐₓ (Time to Cₘₐₓ) 2.01 ± 0.12 h Not Applicable 1 hour

Cₘₐₓ (Max
Concentration)

4.02 ± 0.31 µg/mL Not Applicable Information not

specified in sources

Oral Bioavailability 70 ± 2% Not Applicable Information not

specified in sources

Major Metabolite N-demethyl Pefloxacin

(Norfloxacin)

N-demethyl Pefloxacin

(Norfloxacin)

Information not

specified in sources

Table 2: Toxicological & Efficacy Data This table compares the drug's toxicity in model organisms and its

effectiveness against various bacteria (MIC = Minimal Inhibitory Concentration) [8] [5].

Model / Organism Parameter Value / Effect

Zebrafish Embryo Hatching Rate Significantly inhibited [8]

Zebrafish Embryo Embryo/Larval Survival Clear dose-effect
relationship [8]

Zebrafish Embryo Heart Rate & Cardiovascular
Function

Affected [8]

Gram-negative Bacteria (e.g.,
Enterobacteriaceae)

MIC Range 0.03 - 8 mg/L [5]

Gram-positive Bacteria (e.g.,
Staphylococci)

MIC Range 0.125 - 0.5 mg/L [5]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 8 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S0090955624053236
https://www.mdpi.com/2073-4441/14/23/3857
https://www.selleckchem.com/products/pefloxacin-mesylate-dihydrate.html
https://www.mdpi.com/2073-4441/14/23/3857
https://www.mdpi.com/2073-4441/14/23/3857
https://www.mdpi.com/2073-4441/14/23/3857
https://www.selleckchem.com/products/pefloxacin-mesylate-dihydrate.html
https://www.selleckchem.com/products/pefloxacin-mesylate-dihydrate.html
https://www.smolecule.com/products/s538880?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Model / Organism Parameter Value / Effect

Pseudomonas aeruginosa MIC Range 1 - 4 mg/L [5]

Key Experimental Protocols

For researchers looking to replicate or understand the studies cited, here are summaries of the core

methodologies.

Protocol for Mass Balance and Metabolism Study using 19F NMR

This protocol, based on a study comparing 19F NMR spectroscopy with traditional radiolabeled methods, is

used to track the drug and its metabolites in biological systems [7].

Animal Model: Male Sprague-Dawley rats (both intact and bile duct-cannulated).

Dosing: Pefloxacin was administered orally, and a parallel study was conducted with carbon-14
([¹⁴C]) radiolabeled pefloxacin for direct comparison.

Sample Collection: Plasma, urine, feces, and bile were collected at predetermined time points.
Selected tissues (brain, heart, kidney, liver, lung, spleen) were also analyzed.

Sample Analysis via 19F NMR:
Preparation: Biological samples (e.g., urine, plasma) were mixed with a deuterated solvent

(D₂O) for signal locking and placed in NMR tubes.
Instrumentation: ¹⁹F NMR spectra were acquired using a NMR spectrometer equipped with a

broadband observe probe.
Quantification: The concentration of pefloxacin and its metabolites was determined based on

the integral of their respective ¹⁹F NMR signals, leveraging the inherent quantitative nature of
NMR.

Protocol for Assessing Developmental Toxicity in Zebrafish

This protocol outlines a method to evaluate the toxic effects of pharmaceuticals on early developmental

stages using zebrafish embryos as a model organism [8].

Embryo Collection & Selection: Zebrafish embryos are obtained and only fertilized eggs with a

fertilization rate higher than 95% are selected for the experiment.
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Exposure Setup:
Embryos are placed in a 24-well plate (e.g., 6 embryos per well in 1 mL of solution).
A control group is incubated in reconstituted buffer (RB), while the experimental groups are

incubated in various concentrations of Pefloxacin solution.
Multiple replicates (e.g., 5) are prepared for each group.

Incubation Conditions: The plates are maintained in an incubator at 26 ± 0.5°C with a 12-hour
light/12-hour dark photoperiod.

Endpoint Monitoring: For a set period (e.g., up to 9 days), the following are recorded daily:
Mortality: Judged by the absence of heartbeat and movement.

Hatching Rate: The number of embryos that successfully hatch.
Malformations: Observed under a stereomicroscope (e.g., pericardial edema, spinal

curvature).
Heart Rate: Measured by counting heartbeats over a defined time interval.

Key Insights for Researchers

19F NMR as a Powerful Alternative: The study in [7] demonstrates that quantitative ¹⁹F NMR can
provide mass balance, metabolic profile, and tissue distribution data for fluorinated compounds like

Pefloxacin that is comparable to traditional radiolabeled studies. This can be particularly valuable in
early drug discovery before radiolabeled compounds are synthesized.

Consider Species-Specific Kinetics: The pharmacokinetic data in [6] highlights significant
interspecies differences. The elimination half-life in chickens is much longer than in rats [7],

underscoring the importance of conducting kinetics studies in the target species for veterinary drug
development.

Environmental & Off-Target Toxicity: The zebrafish embryo model [8] reveals potential
developmental and cardiovascular toxicities that may not be apparent in standard bacterial or

mammalian cell-based assays. This is crucial for a comprehensive risk-benefit assessment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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